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Compound of Interest

Compound Name: Peonidin 3-arabinoside

Cat. No.: B3028686

Central Identifier: Peonidin 3-arabinoside Chemical Class: Anthocyanin, Flavonoid

This technical guide provides an in-depth overview of Peonidin 3-arabinoside, an anthocyanin
found in various fruits and vegetables. This document is intended for researchers, scientists,
and professionals in the field of drug development, offering a consolidated resource on its
chemical properties, biological activities, and relevant experimental protocols.

Core Chemical and Physical Data

Peonidin 3-arabinoside is a glycoside of peonidin, where an arabinose sugar moiety is
attached at the 3-position. As with many anthocyanins, it is often isolated as a chloride salt to
enhance stability.
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Property Value Source
CAS Number 27214-74-0 [1]
Molecular Formula C21H21ClO10 [11[2][3]
Molecular Weight 468.84 g/mol [2]
Appearance Dark red/purple powder

Purity Typically >97% (by HPLC)

Solubility Highly water-soluble

Storage Conditions Store at < -5°C in the dark

Biological Activity and Mechanism of Action

While specific quantitative data for the biological activity of Peonidin 3-arabinoside is not
extensively documented in publicly available literature, the activities of the broader peonidin
and anthocyanin classes are well-studied. These compounds are known for their potent
antioxidant and anti-inflammatory properties. The biological effects are largely attributed to their
ability to scavenge free radicals and modulate key cellular signaling pathways involved in
inflammation and cellular stress responses.

Antioxidant Activity

Anthocyanins, including peonidins, are effective radical scavengers. Their antioxidant capacity
is a key feature of their potential health benefits. The structure of flavonoids allows them to
donate hydrogen atoms to free radicals, thereby neutralizing them.

Anti-inflammatory Effects

Peonidin and its glycosides have been shown to exert anti-inflammatory effects by modulating
critical signaling pathways such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear
Factor-kappa B (NF-kB) pathways. These pathways are central to the production of pro-
inflammatory cytokines and enzymes like cyclooxygenase-2 (COX-2). While direct inhibition
data for Peonidin 3-arabinoside on COX-2 is not readily available, related compounds have
shown such activity. For instance, a study on black rice germ and bran, rich in cyanidin-3-O-
glucoside and peonidin-3-O-glucoside, demonstrated the suppression of inflammatory
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responses in lung cells and macrophages via inhibition of the NLRP3 inflammasome
pathway[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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